Cas no 14753-82-3 (Benzene,1,1'-(2,2,2-trichloroethylidene)bis[5-chloro-2-methoxy-)

Benzene,1,1'-(2,2,2-trichloroethylidene)bis[5-chloro-2-methoxy- structure
14753-82-3 structure
Product Name:Benzene,1,1'-(2,2,2-trichloroethylidene)bis[5-chloro-2-methoxy-
CAS No:14753-82-3
MF:C16H13Cl5O2
MW:414.53822016716
CID:172799
PubChem ID:242215
Update Time:2025-04-19

Benzene,1,1'-(2,2,2-trichloroethylidene)bis[5-chloro-2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-1-methoxy-2-[2,2,2-trichloro-1-(5-chloro-2-methoxyphenyl)ethyl]benzene
    • 1,1'-(2,2,2-trichloroethane-1,1-diyl)bis(5-chloro-2-methoxybenzene)
    • 1,1,1-Trichlor-2,2-bis-(5-chlor-2-methoxy-phenyl)-aethan
    • 1,1,1-trichloro-2,2-bis-(5-chloro-2-methoxy-phenyl)-ethane
    • AC1L6915
    • AC1Q3LTD
    • AG-J-71441
    • AR-1B3398
    • CTK4C5446
    • KST-1B1008
    • Methoxychlor (DDT)
    • NSC50511
    • 1,1,1-Trichloro-2,2-bis(5-chloro-2-methoxyphenyl)ethane
    • 1,1'-(2,2,2-Trichloroethylidene)bis[5-chloro-2-methoxybenzene]
    • Ethane,1,1-trichloro-2,2-bis(5-chloro-2-methoxyphenyl)-
    • UNII-LPX7Y6C97A
    • Ethane, 1,1,1-trichloro-2,2-bis(5-chloro-2-methoxyphenyl)-
    • Benzene, 1,1'-(2,2,2-trichloroethylidene)bis[5-chloro-2-methoxy-
    • Benzene, 1,1'-(2,2,2-trichloroethylidene)bis(5-chloro-2-methoxy-
    • NSC-50511
    • Benzene,1'-(2,2,2-trichloroethylidene)bis[5-chloro-2-methoxy-
    • LPX7Y6C97A
    • 14753-82-3
    • NSC 50511
    • DTXSID60933143
    • Benzene,1,1'-(2,2,2-trichloroethylidene)bis[5-chloro-2-methoxy-
    • Inchi: 1S/C16H13Cl5O2/c1-22-13-5-3-9(17)7-11(13)15(16(19,20)21)12-8-10(18)4-6-14(12)23-2/h3-8,15H,1-2H3
    • InChI Key: GFLYINLASNCPPN-UHFFFAOYSA-N
    • SMILES: ClC(C(C1C=C(C=CC=1OC)Cl)C1C=C(C=CC=1OC)Cl)(Cl)Cl

Computed Properties

  • Exact Mass: 411.93609
  • Monoisotopic Mass: 411.936
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 1.418
  • Boiling Point: 483.5°Cat760mmHg
  • Flash Point: 161.6°C
  • Refractive Index: 1.584
  • PSA: 18.46
  • LogP: 6.51270
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd